Cas no 867040-03-7 (1,2-Benzisoxazole, 3-(ethoxymethyl)-)

• Product Name: 1,2-Benzisoxazole, 3-(ethoxymethyl)-
• CAS No: 867040-03-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4262228
• PubChem ID: 11286785
• Update Time: 2025-04-24

1,2-Benzisoxazole, 3-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 3-(ethoxymethyl)-
• DTXSID701295536
• 3-(Ethoxymethyl)-1,2-benzisoxazole
• 867040-03-7

• Inchi： 1S/C10H11NO2/c1-2-12-7-9-8-5-3-4-6-10(8)13-11-9/h3-6H,2,7H2,1H3
• InChI Key： YNOFZOUUIQWGGT-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=C2)C(COCC)=N1

Computed Properties

• Exact Mass: 177.078978594Da
• Monoisotopic Mass: 177.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles